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Compound of Interest

Compound Name: 4-Methoxy-N,N-dimethylaniline

Cat. No.: B1210411 Get Quote

Technical Support Center: 4-Methoxy-N,N-
dimethylaniline
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the proper handling and storage of 4-Methoxy-N,N-
dimethylaniline.

Frequently Asked Questions (FAQs)
Q1: What is the recommended procedure for handling 4-Methoxy-N,N-dimethylaniline?

A1: Handle this compound in accordance with good industrial hygiene and safety practices.[1]

It is crucial to work in a well-ventilated area, preferably under a chemical fume hood, to

minimize inhalation exposure.[2][3] Avoid contact with skin and eyes by wearing appropriate

personal protective equipment (PPE), including safety glasses with side-shields, chemical-

resistant gloves, and a lab coat.[1][4] Avoid the formation of dust and aerosols.[1] After

handling, wash hands and any exposed skin thoroughly.[2]

Q2: What are the ideal storage conditions for 4-Methoxy-N,N-dimethylaniline?

A2: Store the compound in a cool, dry, and well-ventilated place.[4] Keep the container tightly

closed to prevent exposure to moisture and air.[1][4] It should be stored at room temperature.

[4][5] Protect from direct sunlight and extreme temperatures.[4]
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Q3: What materials are incompatible with 4-Methoxy-N,N-dimethylaniline?

A3: This compound is incompatible with strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[1][2] Contact with these substances should be avoided to prevent potentially

vigorous or explosive reactions.[6]

Q4: What should I do in case of accidental exposure?

A4: In case of:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, consult a physician.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.

[1][4]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse the mouth with water and consult a physician immediately.[1][4]

Q5: How should I dispose of 4-Methoxy-N,N-dimethylaniline waste?

A5: Disposal should be in accordance with all applicable regional, national, and local laws and

regulations.[4] This material should be disposed of as hazardous waste.[3] Contact a licensed

professional waste disposal service.[1] Do not allow the product to enter drains or sewer

systems.[1][2]
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Issue Potential Cause Recommended Action

Unexpected Color Change

(e.g., yellowing) of the solid or

solution

Oxidation due to exposure to

air or light.

Prepare solutions fresh.[6] Use

deoxygenated solvents and

store solutions under an inert

atmosphere (e.g., nitrogen or

argon).[6] Protect from light by

using amber vials or wrapping

containers in foil.[6]

Precipitation or cloudiness in

solution

Poor solubility or temperature

effects.

Confirm the solubility of the

compound in the chosen

solvent. Consider using a co-

solvent.[6] Gentle heating or

sonication may aid dissolution,

but be cautious of potential

degradation.[6] Store solutions

at a constant temperature.[6]

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Review storage conditions to

ensure they are cool, dry, and

away from incompatible

materials. Ensure the container

is tightly sealed. Verify that

handling procedures minimize

exposure to air and moisture.

Quantitative Data Summary
Property Value

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol [1][5]

Physical Form Solid, Semi-solid, or liquid[5]

Purity >95% (GC) or 98%[5]

Storage Temperature Room Temperature, sealed in a dry place[4][5]
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Experimental Protocols
Protocol 1: Safe Weighing and Preparation of a Solution

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood. Don appropriate PPE, including safety glasses, gloves, and a lab coat.

Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully transfer the

desired amount of 4-Methoxy-N,N-dimethylaniline to the vessel, avoiding the creation of

dust.

Dissolution: Add a compatible solvent to a suitable flask. Slowly add the weighed compound

to the solvent while stirring. If necessary, use gentle heating or sonication to aid dissolution,

monitoring for any signs of degradation.

Storage of Solution: If the solution is not for immediate use, transfer it to a clean, clearly

labeled, and tightly sealed container. For light-sensitive applications, use an amber vial or

wrap the container in aluminum foil. Store under an inert atmosphere if necessary.

Cleanup: Clean any spills immediately. Dispose of any contaminated materials as hazardous

waste according to institutional guidelines. Wash hands thoroughly after completing the

procedure.
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Experimental Workflow: Handling 4-Methoxy-N,N-dimethylaniline
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Caption: A logical workflow for the safe handling and storage of 4-Methoxy-N,N-
dimethylaniline.
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Click to download full resolution via product page

Caption: A decision tree for responding to a chemical spill of 4-Methoxy-N,N-dimethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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